Cas no 678988-77-7 (methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate)

• Product Name: methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate
• CAS No: 678988-77-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 4139038
• PubChem ID: 75511480
• Update Time: 2025-05-20

methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(2-propynyl)-, methyl ester
• methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 1-(2-propyn-1-yl)-, methyl ester
• DB-171647
• AKOS033595768
• methyl1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate
• DCB98877
• methyl 1-prop-2-ynylcyclohexane-1-carboxylate
• 678988-77-7
• methyl 1-(prop-2-ynyl)cyclohexanecarboxylate
• QOIMZQLVUPQSDT-UHFFFAOYSA-N
• SCHEMBL609248
• EN300-172735
• Z1801292624

• Inchi： 1S/C11H16O2/c1-3-7-11(10(12)13-2)8-5-4-6-9-11/h1H,4-9H2,2H3
• InChI Key： QOIMZQLVUPQSDT-UHFFFAOYSA-N
• SMILES： C1(CC#C)(C(OC)=O)CCCCC1

Computed Properties

• Exact Mass: 180.115029749Da
• Monoisotopic Mass: 180.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 228.3±13.0 °C at 760 mmHg
• Flash Point: 86.3±17.2 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate

Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate (CAS No. 678988-77-7): A Comprehensive Overview

Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate, identified by its CAS number 678988-77-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane core substituted with a propargyl group and an ester functionality, has garnered attention due to its potential applications in synthetic chemistry and drug development. The unique structural features of this compound make it a valuable building block for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The chemical structure of Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate consists of a cyclohexane ring linked to a propargyl group (—C≡C—CH₃) and an ester group (—COOCH₃). This arrangement imparts distinct reactivity patterns that are exploited in various synthetic transformations. The propargyl group, being highly versatile, can participate in Sonogashira coupling reactions, allowing for the introduction of aryl or vinyl groups at the terminal position of the alkyne. Additionally, the ester functionality can undergo hydrolysis or transesterification, providing further avenues for structural diversification.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclohexane derivatives. The structural motif of Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate aligns well with this trend, as it combines the favorable properties of cyclohexane-based scaffolds with additional functional handles. Cyclohexane derivatives are known for their metabolic stability and favorable pharmacokinetic profiles, making them attractive candidates for drug discovery.

One of the most compelling aspects of Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate is its potential as a precursor in the synthesis of biologically active compounds. For instance, researchers have explored its use in generating derivatives with anti-inflammatory, anti-cancer, and antimicrobial properties. The propargyl group serves as a versatile handle for further functionalization, enabling the construction of complex molecular architectures. This has led to several innovative synthetic strategies that leverage the reactivity of this compound.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug-like scaffolds, improving both potency and selectivity. These studies have provided valuable insights into the structural requirements for optimal biological activity, guiding the design of novel molecules with improved pharmacological profiles.

The synthesis of Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include the formation of the cyclohexanone derivative followed by propargylation and esterification. These reactions are often catalyzed by transition metals or organocatalysts, ensuring high yields and selectivity. The ability to produce this compound efficiently is crucial for its widespread application in pharmaceutical research.

Industrial-scale production of Methyl 1-(prop-2-yn-1-yl)cyclohexane-1-carboxylate has also been optimized to meet the demands of research institutions and pharmaceutical companies. Process chemists have developed robust synthetic routes that minimize side reactions and maximize yield. Additionally, green chemistry principles have been integrated into these processes to reduce environmental impact, ensuring sustainable production practices.

The applications of Methyl 1-(prop-2-yne)-cyclohexanecarboxylic acid methyl ester extend beyond academic research. Several companies have licensed this compound for use in their drug discovery programs, recognizing its potential as a key intermediate. Its versatility makes it suitable for a wide range of applications, from academic investigations to industrial-scale synthesis.

Future research directions for Methyl 1-(proparglycine)-cyclohexanecarboxylic acid methyl ester are likely to focus on expanding its utility in medicinal chemistry and materials science. New synthetic methodologies may be developed to further streamline its preparation, while computational studies could uncover novel ways to exploit its reactivity. Additionally, exploring its applications in areas such as polymer chemistry and material science may open up new avenues for innovation.